N-[2-(4-methylphenoxy)ethyl]-3-phenylacrylamide

• Molecular Formula: C18H19NO2
• Molecular Weight: 281.3 g/mol
• IUPAC Name: (E)-N-[2-(4-methylphenoxy)ethyl]-3-phenylprop-2-enamide
• InChI: InChI=1S/C18H19NO2/c1-15-7-10-17(11-8-15)21-14-13-19-18(20)12-9-16-5-3-2-4-6-16/h2-12H,13-14H2,1H3,(H,19,20)/b12-9+
• InChI Key: UYMIGKKGQPDLBV-FMIVXFBMSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)OCCNC(=O)/C=C/C2=CC=CC=C2
• SMILES: CC1=CC=C(C=C1)OCCNC(=O)C=CC2=CC=CC=C2

Description

N-[2-(4-methylphenoxy)ethyl]-3-phenylacrylamide, also known as MPEP, is a compound that has been extensively studied for its potential therapeutic applications. MPEP is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5), which has been implicated in various neurological and psychiatric disorders.

Mechanism of Action

N-[2-(4-methylphenoxy)ethyl]-3-phenylacrylamide is a selective antagonist of the mGluR5 receptor, which is a G protein-coupled receptor that is widely distributed in the central nervous system. The mGluR5 receptor has been implicated in various physiological processes, including synaptic plasticity, learning and memory, and pain perception. By blocking the activity of the mGluR5 receptor, N-[2-(4-methylphenoxy)ethyl]-3-phenylacrylamide can modulate these processes and potentially alleviate the symptoms of neurological and psychiatric disorders.
Biochemical and Physiological Effects:
N-[2-(4-methylphenoxy)ethyl]-3-phenylacrylamide has been shown to have a variety of biochemical and physiological effects. It can modulate synaptic plasticity and improve cognitive function in animal models. N-[2-(4-methylphenoxy)ethyl]-3-phenylacrylamide has also been shown to reduce inflammation and oxidative stress in the brain, which may contribute to its neuroprotective effects. Additionally, N-[2-(4-methylphenoxy)ethyl]-3-phenylacrylamide can modulate the release of various neurotransmitters, including dopamine, serotonin, and glutamate, which may underlie its potential therapeutic applications.

Advantages and Limitations for Lab Experiments

N-[2-(4-methylphenoxy)ethyl]-3-phenylacrylamide has several advantages for lab experiments. It is a well-characterized compound with a high degree of purity, making it a reliable tool for research. N-[2-(4-methylphenoxy)ethyl]-3-phenylacrylamide is also selective for the mGluR5 receptor, which allows for specific modulation of this receptor without affecting other neurotransmitter systems. However, N-[2-(4-methylphenoxy)ethyl]-3-phenylacrylamide has some limitations for lab experiments. It has poor solubility in water, which can make it difficult to administer in vivo. Additionally, N-[2-(4-methylphenoxy)ethyl]-3-phenylacrylamide has a relatively short half-life, which may limit its efficacy in some experimental paradigms.

Future Directions

There are several future directions for research on N-[2-(4-methylphenoxy)ethyl]-3-phenylacrylamide. One area of interest is the development of more potent and selective mGluR5 antagonists. Another area of research is the investigation of the potential therapeutic applications of N-[2-(4-methylphenoxy)ethyl]-3-phenylacrylamide in other neurological and psychiatric disorders, such as schizophrenia and autism spectrum disorders. Additionally, there is interest in exploring the mechanisms underlying the neuroprotective effects of N-[2-(4-methylphenoxy)ethyl]-3-phenylacrylamide and developing strategies to enhance its efficacy in vivo. Overall, N-[2-(4-methylphenoxy)ethyl]-3-phenylacrylamide represents a promising compound for research into the treatment of neurological and psychiatric disorders.

Synthesis Methods

The synthesis of N-[2-(4-methylphenoxy)ethyl]-3-phenylacrylamide involves a series of chemical reactions starting from 4-methylphenol and 3-phenylacrylic acid. The reaction proceeds through the formation of an ester intermediate, which is then converted to the final product through a nucleophilic substitution reaction with ethylenediamine. The synthesis of N-[2-(4-methylphenoxy)ethyl]-3-phenylacrylamide has been optimized to achieve high yields and purity, making it a viable compound for research purposes.

Scientific Research Applications

N-[2-(4-methylphenoxy)ethyl]-3-phenylacrylamide has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to have neuroprotective effects in animal models of traumatic brain injury, stroke, and Parkinson's disease. N-[2-(4-methylphenoxy)ethyl]-3-phenylacrylamide has also been investigated as a potential treatment for anxiety, depression, and addiction.